Cas no 1246088-60-7 (5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde)

• Product Name: 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde
• CAS No: 1246088-60-7
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• MDL: MFCD17171327
• CID: 1073463
• PubChem ID: 329772079
• Update Time: 2025-06-13

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde
• 5-Fluoro-7-azaindole-6-carboxaldehyde
• CS-0443455
• 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde, AldrichCPR
• F86096
• WZB08860
• DTXSID80678443
• 1246088-60-7
• 1H-Pyrrolo[2,3-b]pyridine-6-carboxaldehyde, 5-fluoro-
• 5-Fluoro-7H-pyrrolo[2,3-b]pyridine-6-carbaldehyde
• AKOS015853268
• MFCD17171327

• MDL： MFCD17171327
• Inchi： 1S/C8H5FN2O/c9-6-3-5-1-2-10-8(5)11-7(6)4-12/h1-4H,(H,10,11)
• InChI Key： DNYPXIDCAJUCTO-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)N=C2C(=C1)C=CN2

Computed Properties

• Exact Mass: 164.03900
• Monoisotopic Mass: 164.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75000
• LogP: 1.51450

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde

Introduction to 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde (CAS No. 1246088-60-7)

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde, identified by its CAS number 1246088-60-7, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a fluoro substituent and an aldehyde functional group at the 6-position enhances its chemical reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules.

The fluoro group, in particular, is strategically incorporated into many pharmaceuticals due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In the context of 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde, the fluoro atom at the 5-position contributes to the compound's overall electronic properties, influencing its interactions with biological targets. This feature has been extensively studied in the development of small-molecule inhibitors and drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolopyridine scaffolds in drug discovery. These heterocycles are frequently found in natural products and synthetic molecules with diverse biological activities, including antiviral, anti-inflammatory, and anticancer effects. The aldehyde functionality at the 6-position of 5-Fluoro-1H-pyrrolo[2,3-b]pyridine serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyrrolopyridine core is a common pharmacophore in many approved drugs, such as crizotinib and osimertinib, which exhibit potent activity against specific oncogenic pathways. The introduction of a fluoro substituent into these structures has been shown to improve binding affinity and resistance profiles, making 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde a promising candidate for further development.

Moreover, the aldehyde group provides an opportunity for conjugation with various biomolecules, including peptides and nucleic acids, through condensation reactions such as Schiff base formation. This property is particularly relevant in the design of targeted therapeutics and diagnostic probes. For instance, recent studies have demonstrated the use of such aldehydes in the development of protease inhibitors and aptamers that can selectively bind to disease-related proteins.

In terms of synthetic methodologies, 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde can be synthesized through multi-step processes involving cyclization reactions and functional group transformations. The presence of the fluoro atom may require specialized conditions to ensure regioselectivity and high yields. Advances in transition-metal-catalyzed reactions have provided new avenues for constructing this scaffold efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at various positions within the pyrrolopyridine core.

The biological evaluation of derivatives derived from 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde has revealed intriguing pharmacological profiles. Preclinical studies have indicated potential activity against enzymes implicated in metabolic disorders and infectious diseases. The ability to fine-tune the properties of these derivatives by modifying substituents or employing different linkers has opened up new possibilities for drug design. Computational modeling techniques have also been instrumental in predicting binding modes and optimizing lead compounds based on this scaffold.

Looking ahead, the future prospects for 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde are promising as it continues to be explored in both academic and industrial research settings. Its role as a key intermediate in drug discovery underscores its importance in modern medicinal chemistry. As new synthetic strategies are developed and our understanding of biological targets evolves, this compound is likely to remain at the forefront of efforts aimed at creating novel therapeutic agents.

In summary,5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde (CAS No. 1246088-60-7) represents a structurally intriguing and biologically relevant molecule with significant potential in pharmaceutical applications. Its unique combination of features—such as the fluoro substituent and aldehyde functionality—makes it a valuable tool for chemists engaged in drug development. As research progresses，this compound will undoubtedly continue to contribute to advancements in medicinal chemistry and therapeutic innovation.